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Compound of Interest

Compound Name: BzATP triethylammonium salt

Cat. No.: B15614218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'(3')-O-(4-Benzoylbenzoyl)adenosine-5'-triphosphate (BzATP) is a potent synthetic analog of

adenosine triphosphate (ATP) and a widely used pharmacological tool for studying purinergic

signaling. It is particularly known as a potent agonist of the P2X7 receptor, a ligand-gated ion

channel involved in a variety of physiological and pathological processes, including

inflammation, immunity, and neuropathic pain.[1] Commercially available BzATP is supplied as

a mixture of 2'- and 3'-O-isomers, a critical consideration for researchers designing and

interpreting experiments. This technical guide provides an in-depth overview of the purity of

BzATP, methods for its analysis, and its primary signaling pathways.

Data Presentation: Purity and Physicochemical
Properties
Commercial preparations of BzATP are typically supplied as a triethylammonium or ammonium

salt and are specified to have a purity of ≥95% as determined by High-Performance Liquid

Chromatography (HPLC).[1] However, it is crucial to recognize that this purity value refers to
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the combined purity of the 2' and 3' isomers. The exact ratio of these two isomers is not always

specified by suppliers and can potentially vary between batches.

Property Value Source

Chemical Name

2'(3')-O-(4-

Benzoylbenzoyl)adenosine-5'-

triphosphate

[2]

Molecular Formula C24H24N5O15P3

Molecular Weight 715.39 g/mol (free acid) [2]

Purity Specification
≥95% (HPLC, combined

isomers)
[1]

Isomeric Form
Mixture of 2'-O- and 3'-O-

isomers
[1][2][3]

Storage Store at -20°C

BzATP Isomerism
The isomerism of BzATP arises from the acylation of the ribose moiety of ATP at either the 2' or

3' hydroxyl group. This results in two distinct positional isomers: 2'-O-(4-

Benzoylbenzoyl)adenosine-5'-triphosphate and 3'-O-(4-Benzoylbenzoyl)adenosine-5'-

triphosphate. While these isomers are structurally very similar, their distinct spatial arrangement

could potentially lead to differences in their biological activity, although such differences have

not been extensively characterized in the scientific literature.

Experimental Protocols
Precise characterization of the isomeric composition and purity of BzATP requires robust

analytical methods. The following sections outline generalized protocols for the analysis of

BzATP, based on established methods for related compounds.

High-Performance Liquid Chromatography (HPLC) for
Isomer Separation and Purity Assessment
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HPLC is the primary method for assessing the purity of BzATP and can be optimized to

separate the 2' and 3' isomers.[1] Reversed-phase ion-pair chromatography is a suitable

technique for this purpose.

Objective: To separate and quantify the 2' and 3' isomers of BzATP and determine the overall

purity.

Instrumentation:

A standard HPLC system equipped with a binary pump, autosampler, column thermostat,

and a UV-Vis detector.

Materials:

BzATP sample

Mobile Phase A: Aqueous buffer (e.g., 50 mM triethylammonium acetate, pH 7.0)

Mobile Phase B: Acetonitrile

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Protocol:

Sample Preparation: Dissolve the BzATP sample in Mobile Phase A to a final concentration

of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter before injection.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 259 nm (the maximum absorbance of adenine)

Injection Volume: 10 µL

Gradient Elution:
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0-5 min: 5% B

5-25 min: 5% to 50% B (linear gradient)

25-30 min: 50% B

30-35 min: 50% to 5% B (linear gradient)

35-40 min: 5% B (re-equilibration)

Data Analysis: Integrate the peak areas of the 2' and 3' isomers and any impurities.

Calculate the percentage of each isomer and the total purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy can be used to confirm the identity of the BzATP isomers and provide

information about their relative abundance. Both ¹H and ³¹P NMR are valuable for this purpose.

Objective: To confirm the chemical structure of the BzATP isomers.

Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher)

Materials:

BzATP sample

Deuterated solvent (e.g., D₂O)

Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the BzATP sample in 0.5 mL of D₂O.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.
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Key expected signals include those from the adenine base, the ribose sugar, and the

benzoylbenzoyl group. The signals from the 2' and 3' protons of the ribose will differ

depending on which hydroxyl group is acylated, allowing for the potential differentiation of

the isomers.

³¹P NMR Acquisition:

Acquire a proton-decoupled ³¹P NMR spectrum.

Three distinct phosphorus signals corresponding to the α, β, and γ phosphates are

expected. The chemical shifts of these signals can provide confirmation of the

triphosphate moiety.

Data Analysis: Analyze the chemical shifts and coupling constants to confirm the expected

structures of the 2' and 3' isomers. The relative integrals of specific, well-resolved proton

signals may be used to estimate the isomer ratio.

Mass Spectrometry (MS) for Molecular Weight
Verification
Mass spectrometry is used to confirm the molecular weight of BzATP and can provide

structural information through fragmentation analysis.

Objective: To verify the molecular weight of BzATP.

Instrumentation:

A mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to an

electrospray ionization (ESI) source.

Materials:

BzATP sample

Solvent for infusion or LC-MS (e.g., a mixture of water and acetonitrile with a small amount

of formic acid or triethylamine)

Protocol:
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Sample Preparation: Prepare a dilute solution of BzATP (e.g., 10 µM) in the infusion solvent.

MS Acquisition:

Infuse the sample directly into the ESI source or perform LC-MS using the HPLC

conditions described above.

Acquire mass spectra in negative ion mode, as the phosphate groups are readily

deprotonated.

Data Analysis:

Look for the [M-H]⁻ ion corresponding to the molecular weight of BzATP (714.05 g/mol ).

In tandem MS (MS/MS) experiments, fragmentation of the parent ion will typically show

losses of the phosphate groups and fragments corresponding to the adenine and

benzoylbenzoyl moieties, further confirming the structure. The fragmentation pattern of the

triphosphate chain is a characteristic feature.[4][5]

Mandatory Visualization: Signaling Pathways and
Experimental Workflows
BzATP-Induced P2X7 Receptor Signaling Pathway
Activation of the P2X7 receptor by BzATP initiates a cascade of intracellular events, primarily

driven by the influx of Ca²⁺ and Na⁺ and the efflux of K⁺.[6] This leads to membrane

depolarization and the activation of various downstream signaling molecules.[6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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